Cas no 597552-98-2 (2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-)
597552-98-2 structure
Product Name:2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-
CAS No:597552-98-2
MF:C18H11ClN2O
MW:306.74574303627
CID:337381
PubChem ID:135442275
Update Time:2025-04-19
2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)-
- 1-(4-chloro-2H-phthalazin-1-ylidene)naphthalen-2-one
- SCHEMBL3079028
- 597552-98-2
- MHLWCGOXJUKAGK-UHFFFAOYSA-N
- 1-(4-Chlorophthalazin-1(2H)-ylidene)naphthalen-2(1H)-one
- 1-(4-Chlorophthalazin-1-yl)-naphthalen-2-ol
- DTXSID60851575
-
- Inchi: 1S/C18H11ClN2O/c19-18-14-8-4-3-7-13(14)17(20-21-18)16-12-6-2-1-5-11(12)9-10-15(16)22/h1-10,22H
- InChI Key: MHLWCGOXJUKAGK-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=C(C2=C(C=CC3C=CC=CC2=3)O)N=N1
Computed Properties
- Exact Mass: 306.05613
- Monoisotopic Mass: 306.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 46Ų
Experimental Properties
- PSA: 46.01
2-Naphthalenol, 1-(4-chloro-1-phthalazinyl)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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